Cas no 1270401-34-7 (3-(1-Amino-2-methylpropyl)benzoic acid)

• Product Name: 3-(1-Amino-2-methylpropyl)benzoic acid
• CAS No: 1270401-34-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6332616
• PubChem ID: 55297918
• Update Time: 2025-10-07

3-(1-Amino-2-methylpropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1270401-34-7
• EN300-8582956
• 3-(1-amino-2-methylpropyl)benzoic acid
• AKOS006373792
• 3-(1-Amino-2-methylpropyl)benzoic acid

• Inchi： 1S/C11H15NO2/c1-7(2)10(12)8-4-3-5-9(6-8)11(13)14/h3-7,10H,12H2,1-2H3,(H,13,14)
• InChI Key： VMNWHFNLCWAJAY-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C(C(C)C)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(1-Amino-2-methylpropyl)benzoic acid

3-(1-Amino-2-methylpropyl)benzoic acid (CAS No. 1270401-34-7): A Comprehensive Overview

3-(1-Amino-2-methylpropyl)benzoic acid (CAS No. 1270401-34-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications.

The chemical structure of 3-(1-Amino-2-methylpropyl)benzoic acid consists of a benzoic acid moiety linked to an amino-substituted, branched alkyl chain. The presence of the amino group and the methyl substituent imparts specific chemical and biological properties to the molecule, making it a valuable candidate for drug development. The compound's molecular formula is C₁₀H₁₃NO₂, and it has a molecular weight of approximately 183.21 g/mol.

In the realm of medicinal chemistry, 3-(1-Amino-2-methylpropyl)benzoic acid has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent, with preliminary results indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(1-Amino-2-methylpropyl)benzoic acid has also been investigated for its potential as an analgesic. Research conducted by a team at the University of California, San Francisco, demonstrated that the compound exhibits significant analgesic effects in animal models of pain. The mechanism underlying this activity is thought to involve the modulation of nociceptive pathways, potentially through interactions with opioid receptors or other pain-related signaling molecules.

The pharmacokinetic properties of 3-(1-Amino-2-methylpropyl)benzoic acid have also been studied to assess its suitability for therapeutic use. Data from preclinical studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, the compound shows low toxicity in vitro and in vivo, further supporting its potential as a safe and effective therapeutic agent.

In terms of synthetic methods, 3-(1-Amino-2-methylpropyl)benzoic acid can be prepared through various routes, including coupling reactions between benzoic acid derivatives and amino-substituted alkyl chains. One common approach involves the reaction of 3-bromobenzoic acid with 1-amino-2-methylpropane in the presence of a suitable coupling reagent such as copper(I) iodide or palladium(II) acetate. This method provides high yields and purity, making it suitable for large-scale production.

The structural flexibility and functional group diversity of 3-(1-Amino-2-methylpropyl)benzoic acid also make it an attractive starting point for further chemical modifications. Researchers have explored various derivatizations to enhance or modify the compound's biological activities. For example, substitution at the benzoic acid moiety or modification of the amino group can lead to compounds with improved potency or selectivity for specific targets.

In conclusion, 3-(1-Amino-2-methylpropyl)benzoic acid (CAS No. 1270401-34-7) is a promising compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and analgesic properties, coupled with favorable pharmacokinetic characteristics, make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning this compound at the forefront of modern drug discovery efforts.